Cas no 8005-44-5 (CETEARYL ALCOHOL)

• Product Name: CETEARYL ALCOHOL
• CAS No: 8005-44-5
• MF: C₃₄H₇₂O₂
• MW: 512.9342918396
• CID: 94759
• PubChem ID: 62238
• Update Time: 2025-10-31

CETEARYL ALCOHOL Chemical and Physical Properties

Names and Identifiers

• CETEARYL ALCOHOL
• LANETTE AOK
• CETYL ALCOHOL - STEARYL ALCOHOL
• CETYLSTEARYL ALCOHOL
• CETOSTEARYL ALCOHOL
• C16-18
• C16-C18 n-Hexadecyl-stearyl alcohol (mixed)
• CETOSTEARYLALCOHOL,NF
• DEHYQUARTD
• hexadecan-1-ol,octadecan-1-ol
• (C16-C18) Alkyl alcohol
• 2DMT128M1S
• C16-18 Alcohols
• Cetyl
• Fatty alcohols
• stearyl alcohol
• UNII-2DMT128M1S
• EC 267-008-6
• 8005-44-5
• UBHWBODXJBSFLH-UHFFFAOYSA-N
• hexadecan-1-ol;octadecan-1-ol
• Cetostearyl alcohol [NF]
• CS-0569293
• SCHEMBL1091511
• HY-W422419
• 67762-27-0
• Cetyl/stearyl alcohol
• EINECS 267-008-6
• DA-70676

• MDL： MFCD04113584
• Inchi： 1S/C18H38O.C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h19H,2-18H2,1H3;17H,2-16H2,1H3
• InChI Key： UBHWBODXJBSFLH-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCC.OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 512.55300
• Monoisotopic Mass: 512.55323154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 11.70020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on CETEARYL ALCOHOL

CETEARYL ALCOHOL (CAS No: 8005-44-5) - A Comprehensive Overview

CETEARYL ALCOHOL, also known as cetearyl alcohol, is a versatile compound with the CAS number 8005-44-5. It is widely recognized in the chemical and cosmetic industries for its unique properties and applications. This article delves into its chemical structure, physical properties, applications, and recent advancements in its use, ensuring a comprehensive understanding of this compound.

The chemical structure of cetearyl alcohol is a key factor in its functionality. It is a mixture of saturated alcohols derived from cetyl alcohol (C16H33OH) and stearyl alcohol (C18H37OH). This blend provides it with a balance of solubility and stability, making it ideal for various industrial applications. Recent studies have highlighted its ability to form stable emulsions, which is crucial in cosmetic formulations.

Physically, cetearyl alcohol exists as a white to off-white waxy solid at room temperature. Its melting point is around 49-55°C, and it has a mild odor. The compound is slightly soluble in water but readily soluble in organic solvents like ethanol and ether. These properties make it an excellent emollient and thickening agent in personal care products.

CETEARYL ALCOHOL finds extensive use in the cosmetic industry, particularly in skincare and haircare products. It acts as an emollient, providing moisture to the skin and preventing dryness. Recent research has shown that it can enhance the penetration of active ingredients in topical formulations, improving their efficacy. Additionally, it is used as a thickening agent in lotions, creams, and gels, contributing to their texture and consistency.

In the field of pharmaceuticals, cetearyl alcohol serves as a stabilizer and suspending agent. Its ability to form stable dispersions makes it valuable in drug delivery systems. Recent advancements have explored its use in transdermal patches, where it enhances the permeation of drugs through the skin.

The application of cetearyl alcohol extends beyond cosmetics and pharmaceuticals. It is also employed in the food industry as an emulsifier and stabilizer for food products like margarine and dressings. Its compatibility with food-grade standards ensures safety and efficacy in these applications.

From an environmental perspective, recent studies have focused on the biodegradability of cetearyl alcohol. Research indicates that it is readily biodegradable under aerobic conditions, making it an eco-friendly choice compared to some synthetic alternatives.

In conclusion, CETEARYL ALCOHOL (CAS No: 8005-44-5) is a multifaceted compound with diverse applications across industries. Its chemical properties, coupled with recent research findings, underscore its importance as a reliable ingredient in various formulations. As technology advances, its potential uses continue to expand, ensuring its relevance in both current and future applications.